Cas no 2171171-28-9 (2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid)

• Product Name: 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid
• CAS No: 2171171-28-9
• MF: C₃₄H₃₂N₂O₆
• MW: 564.627689361572
• CID: 6480252
• PubChem ID: 165576374
• Update Time: 2025-05-19

2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid
• 2-[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methylbenzoic acid
• 2171171-28-9
• EN300-1537264

• Inchi： 1S/C34H32N2O6/c1-21-16-17-30(28(18-21)33(38)39)35-32(37)31(22(2)41-19-23-10-4-3-5-11-23)36-34(40)42-20-29-26-14-8-6-12-24(26)25-13-7-9-15-27(25)29/h3-18,22,29,31H,19-20H2,1-2H3,(H,35,37)(H,36,40)(H,38,39)/t22-,31+/m0/s1
• InChI Key： WMHQTSSVHNJHRJ-WKRVVKTRSA-N
• SMILES： O(C(N[C@@H](C(NC1C=CC(C)=CC=1C(=O)O)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 564.22603674g/mol
• Monoisotopic Mass: 564.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 900
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid

Compound CAS No 2171171-28-9: A Comprehensive Overview

The compound with CAS No 2171171-28-9, known as 2-(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials science.

Benzyloxy groups are commonly used in organic synthesis to protect hydroxyl groups during reactions, and their presence in this compound suggests a high degree of functionalization. The fluorenylmethoxycarbonyl (Fmoc) group is another notable feature, often employed in peptide synthesis as a protecting group for amino acids. The combination of these groups with the butanamido and 5-methylbenzoic acid moieties creates a molecule with versatile reactivity and selectivity.

Recent studies have highlighted the importance of such complex molecules in the development of targeted drug delivery systems. The Fmoc group, for instance, has been shown to enhance the stability of bioactive compounds during transit in biological systems, making this compound a strong candidate for use in pharmaceutical applications. Additionally, the benzyloxy group contributes to the molecule's solubility properties, which are critical for its effectiveness in various biological environments.

The structural complexity of this compound also makes it an attractive candidate for use in advanced materials science. Researchers have explored the potential of such molecules in creating self-assembling nanostructures, which could revolutionize fields such as electronics and biotechnology. The 5-methylbenzoic acid moiety, in particular, has been shown to play a key role in directing the self-assembly process due to its ability to form hydrogen bonds with surrounding molecules.

In terms of synthesis, this compound represents a significant achievement in modern organic chemistry. The multi-step synthesis involves the careful manipulation of reactive intermediates to achieve the desired stereochemistry and functionalization. The use of chiral auxiliary groups during the synthesis ensures that the final product retains its specific stereochemical configuration, which is critical for its biological activity.

Looking ahead, the potential applications of this compound are vast and varied. Its unique combination of functional groups makes it a versatile building block for constructing more complex molecules with tailored properties. As research continues to uncover new insights into its behavior and interactions within biological systems, this compound is poised to play an increasingly important role in both academic and industrial settings.